Cas no 106025-29-0 (1,4-diazaspiro5.5undecane-2,5-dione)

• Product Name: 1,4-diazaspiro5.5undecane-2,5-dione
• CAS No: 106025-29-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD18806201
• CID: 126968
• PubChem ID: 13654575
• Update Time: 2025-06-14

1,4-diazaspiro5.5undecane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazaspiro[5.5]undecane-2,5-dione(9CI)
• 1,4-Diazaspiro[5.5]undecane-2,5-dione
• 8-METHYL-6,9-DIAZASPIRO[4.5]DECANE-7,10-DIONE
• ACMC-1CUXB
• AG-D-20166
• AGN-PC-00NCUY
• CTK0H2621
• 1,4-diazaspiro5.5undecane-2,5-dione
• EN300-25395798
• CS-0046482
• D72774
• DTXSID70545938
• Z1250954471
• 106025-29-0
• AKOS014213457
• DB-259216

• MDL： MFCD18806201
• Inchi： 1S/C9H14N2O2/c12-7-6-10-8(13)9(11-7)4-2-1-3-5-9/h1-6H2,(H,10,13)(H,11,12)
• InChI Key： MZYHSWLWGGHABV-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCCC2)NC(CN1)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 0.48710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,4-diazaspiro5.5undecane-2,5-dione

Comprehensive Overview of 1,4-Diazaspiro[5.5]undecane-2,5-dione (CAS No. 106025-29-0)

1,4-Diazaspiro[5.5]undecane-2,5-dione (CAS No. 106025-29-0) is a heterocyclic organic compound with a unique spirocyclic structure, making it a subject of significant interest in pharmaceutical and chemical research. This compound belongs to the class of diketopiperazine derivatives, which are widely studied for their diverse biological activities and applications in drug discovery. The spirocyclic framework of this molecule enhances its structural rigidity, often leading to improved binding affinity and metabolic stability in therapeutic agents.

In recent years, the demand for spirocyclic compounds like 1,4-diazaspiro[5.5]undecane-2,5-dione has surged due to their potential in addressing modern healthcare challenges. Researchers are particularly interested in its role as a scaffold for drug design, especially in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's rigid bicyclic structure allows for precise molecular interactions, which is critical in targeting complex biological pathways.

One of the most frequently searched questions about 1,4-diazaspiro[5.5]undecane-2,5-dione is its synthetic route and industrial-scale production. The synthesis typically involves cyclization reactions of appropriately functionalized precursors, often employing catalytic methods to achieve high yields and purity. Advances in green chemistry have also prompted investigations into solvent-free or microwave-assisted synthesis to reduce environmental impact. These innovations align with the growing emphasis on sustainable chemical processes in the pharmaceutical industry.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its formulation in drug products. 1,4-Diazaspiro[5.5]undecane-2,5-dione exhibits moderate solubility in polar solvents, which can be optimized through salt formation or co-crystallization techniques. These properties are often explored in preformulation studies to ensure compatibility with various delivery systems, including oral tablets and injectable formulations.

Another hot topic related to this compound is its structure-activity relationship (SAR) in medicinal chemistry. Researchers are investigating how modifications to the spirocyclic core or side chains can enhance its bioactivity. For instance, introducing electron-withdrawing groups or hydrogen bond donors has shown promise in improving interactions with biological targets. Such studies are frequently discussed in peer-reviewed journals and patent literature, reflecting the compound's commercial and scientific value.

From an analytical chemistry perspective, characterizing 1,4-diazaspiro[5.5]undecane-2,5-dione requires advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, particularly in Good Manufacturing Practice (GMP) settings. The compound's chromatographic behavior is also studied to develop robust quality control protocols for industrial applications.

In summary, 1,4-Diazaspiro[5.5]undecane-2,5-dione (CAS No. 106025-29-0) represents a versatile and highly researched compound with broad implications in pharmaceutical development and material science. Its unique spirocyclic architecture, combined with ongoing innovations in synthesis and application, ensures its relevance in addressing contemporary scientific challenges. As interest in targeted drug delivery and sustainable chemistry grows, this compound is poised to remain a focal point of interdisciplinary research.